Cas no 356085-09-1 (3-5-(Propan-2-yl)-1,3-benzoxazol-2-ylaniline)

• Product Name: 3-5-(Propan-2-yl)-1,3-benzoxazol-2-ylaniline
• CAS No: 356085-09-1
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 892297
• Update Time: 2026-04-29

3-5-(Propan-2-yl)-1,3-benzoxazol-2-ylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(5-ISOPROPYL-BENZOOXAZOL-2-YL)-PHENYLAMINE
• 3-(5-ISO-PROPYLBENZOOXAZOL-2-YL)ANILINE
• 4047589
• AKOS BB-8493
• ART-CHEM-BB B025514
• ASISCHEM T30948
• TIMTEC-BB SBB009806
• ZERENEX E
• 3-5-(Propan-2-yl)-1,3-benzoxazol-2-ylaniline

• Inchi： InChI=1S/C16H16N2O/c1-10(2)11-6-7-15-14(9-11)18-16(19-15)12-4-3-5-13(17)8-12/h3-10H,17H2,1-2H3
• InChI Key： ZTQHZYKIBXKILV-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C2C(=C1)N=C(C3=CC(=CC=C3)N)O2

Computed Properties

• Exact Mass: 252.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 52.05000
• LogP: 4.78160

Additional information on 3-5-(Propan-2-yl)-1,3-benzoxazol-2-ylaniline

Comprehensive Overview of 3-5-(Propan-2-yl)-1,3-benzoxazol-2-ylaniline (CAS No. 356085-09-1)

3-5-(Propan-2-yl)-1,3-benzoxazol-2-ylaniline, with the CAS number 356085-09-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in optoelectronics. The presence of the aniline and propan-2-yl groups in its structure enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for benzoxazole derivatives has surged due to their role in developing antimicrobial agents, anticancer drugs, and fluorescent dyes. Researchers are particularly interested in CAS 356085-09-1 for its unique structural features, which make it a promising candidate for drug discovery and material engineering. Its molecular stability and solubility properties have also been explored for applications in organic light-emitting diodes (OLEDs) and sensors.

The synthesis of 3-5-(Propan-2-yl)-1,3-benzoxazol-2-ylaniline typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound's thermal stability and photophysical properties are often highlighted in academic literature, making it a subject of ongoing research.

From an industrial perspective, CAS 356085-09-1 is valued for its potential in green chemistry initiatives. Its derivatives are being investigated as eco-friendly catalysts and biodegradable materials, aligning with global trends toward sustainability. Additionally, its role in advanced polymer composites has been explored, particularly in enhancing mechanical strength and thermal resistance.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 3-5-(Propan-2-yl)-1,3-benzoxazol-2-ylaniline is crucial. Computational studies, including molecular docking and QSAR modeling, have provided insights into its interactions with biological targets. These findings are instrumental in optimizing its applications in medicinal chemistry and nanotechnology.

In conclusion, CAS 356085-09-1 represents a versatile and high-value compound with broad applicability across multiple industries. Its unique chemical properties and functional groups make it a focal point for innovation, particularly in addressing contemporary challenges such as drug resistance and sustainable material development. As research progresses, this compound is expected to play an even more significant role in scientific and industrial advancements.